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Compound of Interest

Compound Name:
(Rac)-5-hydroxymethyl

Tolterodine-d5

Cat. No.: B12363512 Get Quote

Technical Guide: (Rac)-5-hydroxymethyl
Tolterodine-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Rac)-5-hydroxymethyl
Tolterodine-d5, a deuterated analog of the primary active metabolite of Tolterodine. This

document details its chemical and physical properties, quantitative analysis, and the

experimental protocols for its characterization. It is intended to serve as a critical resource for

professionals in pharmaceutical research and development.

Quantitative Data Summary
The following tables summarize the key analytical results for (Rac)-5-hydroxymethyl
Tolterodine-d5.

Table 1: Identity Confirmation
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Test Method Result
Acceptance
Criteria

Mass Spectrometry ESI-MS Conforms
Consistent with

structure

¹H-NMR Spectroscopy 400 MHz Conforms
Consistent with

structure

Infrared Spectroscopy FT-IR Conforms
Consistent with

structure

Table 2: Purity and Impurity Profile

Test Method Result
Acceptance
Criteria

Chromatographic

Purity
HPLC-UV (210 nm) ≥ 98.0% ≥ 98.0%

Residual Solvents GC-HS < 0.5% ≤ 0.5%

Water Content Karl Fischer Titration < 1.0% ≤ 1.0%

Table 3: Isotopic Purity

Test Method Result
Acceptance
Criteria

Isotopic Enrichment LC-MS/MS ≥ 99.0% Deuterated ≥ 99.0% Deuterated

Unlabeled Content

(d0)
LC-MS/MS < 1.0% ≤ 1.0%

Metabolic Pathway and Mechanism of Action
(Rac)-5-hydroxymethyl Tolterodine is the primary active metabolite of Tolterodine, formed in the

liver. Its mechanism of action is central to the therapeutic effects of the parent drug.
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Metabolic activation of Tolterodine.

The therapeutic effect of (Rac)-5-hydroxymethyl Tolterodine is achieved through competitive

antagonism of muscarinic receptors in the bladder.
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Mechanism of action at the muscarinic receptor.

Experimental Protocols
Detailed methodologies for the characterization of (Rac)-5-hydroxymethyl Tolterodine-d5 are

provided below.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the chromatographic purity of the compound.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient mixture of acetonitrile and water (containing 0.1% formic acid).

Flow Rate: 1.0 mL/min.
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Detection: UV at 210 nm.

Sample Preparation: The sample is dissolved in the mobile phase to a concentration of 1

mg/mL.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

Objective: To confirm the identity and determine the isotopic enrichment of the deuterated

compound.

Instrumentation: A triple quadrupole mass spectrometer coupled with an HPLC system.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Scan Type: Multiple Reaction Monitoring (MRM).

Sample Preparation: The sample is diluted in the mobile phase to a suitable concentration.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy
Objective: To confirm the chemical structure of the compound.

Instrumentation: A 400 MHz NMR spectrometer.

Solvent: Deuterated dimethyl sulfoxide (DMSO-d6).

Procedure: A small amount of the sample is dissolved in the deuterated solvent, and the

spectrum is acquired.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To obtain the infrared spectrum for structural confirmation.

Instrumentation: An FT-IR spectrometer.

Sample Preparation: A small amount of the solid sample is analyzed directly using an

Attenuated Total Reflectance (ATR) accessory.
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Analytical Workflow
The following diagram illustrates the general workflow for the analysis and certification of

(Rac)-5-hydroxymethyl Tolterodine-d5.
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General analytical workflow.

To cite this document: BenchChem. [(Rac)-5-hydroxymethyl Tolterodine-d5 certificate of
analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363512#rac-5-hydroxymethyl-tolterodine-d5-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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